2-Methoxy-5-[2-(4-methoxy-1-benzothiophen-5-yl)ethenyl]phenol

• CAS No.: 831223-07-5
• Molecular Formula: C18H16O3S
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 2-methoxy-5-[2-(4-methoxy-1-benzothiophen-5-yl)ethenyl]phenol
• InChI: InChI=1S/C18H16O3S/c1-20-16-7-4-12(11-15(16)19)3-5-13-6-8-17-14(9-10-22-17)18(13)21-2/h3-11,19H,1-2H3
• InChI Key: STDCIFPZXFUKED-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C=CC2=C(C3=C(C=C2)SC=C3)OC)O

Description

2-Methoxy-5-[2-(4-methoxy-1-benzothiophen-5-yl)ethenyl]phenol is an organic compound with a complex structure that includes methoxy and benzothiophene groups

Preparation Methods

The synthesis of 2-Methoxy-5-[2-(4-methoxy-1-benzothiophen-5-yl)ethenyl]phenol typically involves multiple steps. One common synthetic route includes the reaction of 4-methoxybenzothiophene with appropriate reagents to introduce the ethenyl group, followed by methoxylation to obtain the final product . Industrial production methods may involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity .

Chemical Reactions Analysis

2-Methoxy-5-[2-(4-methoxy-1-benzothiophen-5-yl)ethenyl]phenol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst, resulting in the hydrogenation of the ethenyl group.

Substitution: Electrophilic substitution reactions can occur at the aromatic rings, where reagents such as halogens or nitro groups can be introduced under specific conditions.

Scientific Research Applications

2-Methoxy-5-[2-(4-methoxy-1-benzothiophen-5-yl)ethenyl]phenol has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the development of more complex molecules.

Biology: The compound’s structure allows it to interact with biological molecules, making it useful in studying enzyme interactions and protein binding.

Industry: Utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Methoxy-5-[2-(4-methoxy-1-benzothiophen-5-yl)ethenyl]phenol involves its interaction with molecular targets such as enzymes and receptors. The compound can bind to active sites, altering the function of these proteins and modulating various biochemical pathways . This interaction is facilitated by the compound’s unique structure, which allows it to fit into specific binding pockets .

Comparison with Similar Compounds

2-Methoxy-5-[2-(4-methoxy-1-benzothiophen-5-yl)ethenyl]phenol can be compared with similar compounds such as:

2-Methoxy-5-(2-propenyl)-phenol: This compound has a similar methoxy group but differs in the presence of a propenyl group instead of the benzothiophene moiety.

2-Methoxy-4-(2-nitro-propenyl)-phenol: Contains a nitro group, which significantly alters its chemical reactivity and biological activity.

2-Methoxy-5-(4-morpholinylmethyl)phenol: The presence of a morpholinyl group introduces different pharmacological properties.